1-[4-(2-Hydroxycyclohexyl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 1-[4-(2-hydroxycyclohexyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C12H22N2O2/c1-10(15)13-6-8-14(9-7-13)11-4-2-3-5-12(11)16/h11-12,16H,2-9H2,1H3
• InChI Key: XPAAZTZBILWXPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2CCCCC2O
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

“1-[4-(2-Hydroxycyclohexyl)piperazin-1-yl]ethan-1-one” is a compound that belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member ring with two nitrogen atoms at opposite positions.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperazine ring attached to a hydroxycyclohexyl group and an ethanone group. The exact molecular formula and weight could not be found in the available resources.

Scientific Research Applications

Synthesis and Structural Characterization

A significant aspect of the research on "1-[4-(2-Hydroxycyclohexyl)piperazin-1-yl]ethan-1-one" revolves around its synthesis and structural analysis. For example, the study by Lv et al. (2019) focuses on the synthesis, crystal structure, and anti-bone cancer activity of a heterocyclic compound designed using related piperazin-1-yl phenol compounds as starting materials. This research highlights the compound's potential in medicinal applications, particularly in targeting bone cancer cell lines through in vitro evaluations and molecular docking studies to understand its interaction with proteins (Lv et al., 2019).

Another study by Betz et al. (2011) discusses the crystal structure of Opipramol dihydrochloride, a piperazine derivative, highlighting the importance of structural analysis in understanding the properties and potential applications of such compounds (Betz et al., 2011).

Mechanism of Action

Target of Action

The primary target of 1-[4-(2-Hydroxycyclohexyl)piperazin-1-yl]ethan-1-one is Poly (ADP-Ribose) Polymerase (PARP) . PARP is a family of proteins involved in a number of cellular processes involving mainly DNA repair and programmed cell death.

Mode of Action

The compound interacts with its target, PARP, by inhibiting its catalytic activity . This interaction results in the enhancement of PARP1 cleavage and an increase in the phosphorylation of H2AX .

Biochemical Pathways

The inhibition of PARP affects the DNA repair pathway. When PARP is inhibited, the repair of single-strand DNA breaks is prevented, leading to the formation of double-strand breaks. These double-strand breaks can lead to cell death, particularly in cells that are deficient in certain DNA repair proteins .

Pharmacokinetics

Similar compounds have been found to be stable in human liver microsomes, suggesting good metabolic stability .

Result of Action

The result of the compound’s action is a decrease in cell viability, particularly in human breast cancer cells . The compound has been found to exhibit moderate to significant efficacy against these cells .